methyl (1r,4r)-4-methyl-1-[1-(prop-2-enoyl)piperidine-4-amido]cyclohexane-1-carboxylate

• IUPAC Name: methyl 4-methyl-1-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]cyclohexane-1-carboxylate
• InChI: InChI=1S/C18H28N2O4/c1-4-15(21)20-11-7-14(8-12-20)16(22)19-18(17(23)24-3)9-5-13(2)6-10-18/h4,13-14H,1,5-12H2,2-3H3,(H,19,22)
• InChI Key: XGPLLFVFPZDVND-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(C(=O)OC)NC(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C18H28N2O4
• Molecular Weight: 336.4 g/mol
• CAS No.: 2361596-33-8

Description

Methyl (1r,4r)-4-methyl-1-[1-(prop-2-enoyl)piperidine-4-amido]cyclohexane-1-carboxylate is a complex organic compound with a unique structure that includes a cyclohexane ring, a piperidine ring, and various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl (1r,4r)-4-methyl-1-[1-(prop-2-enoyl)piperidine-4-amido]cyclohexane-1-carboxylate typically involves multiple steps, including the formation of the cyclohexane ring, the introduction of the piperidine ring, and the addition of the functional groups. Common reagents used in these reactions include organic solvents, catalysts, and protective groups to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors, continuous flow processes, and advanced purification techniques such as chromatography and crystallization. The specific conditions and equipment used can vary depending on the desired scale and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Methyl (1r,4r)-4-methyl-1-[1-(prop-2-enoyl)piperidine-4-amido]cyclohexane-1-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, solvents, and catalysts. The specific conditions, such as temperature, pressure, and reaction time, can vary depending on the desired reaction and product.

Major Products Formed

The major products formed from these reactions can include various derivatives of the original compound, such as oxidized, reduced, or substituted versions. These products can have different physical and chemical properties, making them useful for various applications.

Scientific Research Applications

Methyl (1r,4r)-4-methyl-1-[1-(prop-2-enoyl)piperidine-4-amido]cyclohexane-1-carboxylate has a wide range of scientific research applications, including:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, as well as a reagent in various chemical reactions.

Biology: It can be used in studies of enzyme activity, protein-ligand interactions, and cellular processes.

Industry: It can be used in the production of specialty chemicals, materials, and other industrial products.

Mechanism of Action

The mechanism of action of methyl (1r,4r)-4-methyl-1-[1-(prop-2-enoyl)piperidine-4-amido]cyclohexane-1-carboxylate involves its interaction with specific molecular targets, such as enzymes, receptors, or other proteins. These interactions can lead to changes in the activity or function of the target molecules, resulting in various biological effects. The specific pathways involved can vary depending on the context and application of the compound.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to methyl (1r,4r)-4-methyl-1-[1-(prop-2-enoyl)piperidine-4-amido]cyclohexane-1-carboxylate include:

• Methyl (1r,4r)-4-(aminomethyl)cyclohexane-1-carboxylate
• (1R,4R)-4-甲酰基环己烷羧酸甲酯
• (1R,4R)-1-methyl-4-(6-Methylhept-5-en-2-yl)cyclohex-2-enol

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and ring structures, which confer distinct physical, chemical, and biological properties. These properties make it a valuable compound for various research and industrial applications.